Cas no 219943-38-1 (1-Boc-3,4-Dibromoindole)

1-Boc-3,4-Dibromoindole structure
1-Boc-3,4-Dibromoindole structure
Product Name:1-Boc-3,4-Dibromoindole
CAS No:219943-38-1
MF:C13H13Br2NO2
MW:375.055822134018
MDL:MFCD05864774
CID:253220
PubChem ID:10785662
Update Time:2025-04-19

1-Boc-3,4-Dibromoindole Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3,4-Dibromoindole
    • 1H-Indole-1-carboxylicacid, 3,4-dibromo-, 1,1-dimethylethyl ester
    • 3,4-Dibromoindole-1-carboxylic acid tert-butyl ester
    • tert-butyl 3,4-dibromoindole-1-carboxylate
    • OR1725
    • 219943-38-1
    • FT-0723233
    • tert-butyl 3, 4-dibromoindole-1-carboxylate
    • tert-butyl 3,4-dibromo-1H-indole-1-carboxylate
    • DTXSID10444890
    • MDL: MFCD05864774
    • Inchi: 1S/C13H13Br2NO2/c1-13(2,3)18-12(17)16-7-9(15)11-8(14)5-4-6-10(11)16/h4-7H,1-3H3
    • InChI Key: WOKVBYGNVGDARB-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C=21)Br

Computed Properties

  • Exact Mass: 372.93100
  • Monoisotopic Mass: 372.93130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 414.5°Cat760mmHg
  • Flash Point: 204.5°C
  • Refractive Index: 1.608
  • PSA: 31.23000
  • LogP: 4.94950

1-Boc-3,4-Dibromoindole Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

1-Boc-3,4-Dibromoindole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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